Cas no 2137792-76-6 (4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride
• CAS No: 2137792-76-6
• MF: C₁₂H₁₄FNO₃S
• MW: 271.307865619659
• CID: 5767824
• PubChem ID: 165870005
• Update Time: 2025-10-23

4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727352
• 4-(piperidine-1-carbonyl)benzene-1-sulfonyl fluoride
• 2137792-76-6
• 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C12H14FNO3S/c13-18(16,17)11-6-4-10(5-7-11)12(15)14-8-2-1-3-9-14/h4-7H,1-3,8-9H2
• InChI Key： GENYIFWNOOBITE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCCCC1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 271.06784264g/mol
• Monoisotopic Mass: 271.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride (CAS No. 2137792-76-6)

In the realm of organic chemistry and pharmaceutical research, 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride (CAS No. 2137792-76-6) has emerged as a compound of significant interest. This sulfonyl fluoride derivative is widely recognized for its unique structural properties and potential applications in drug discovery, chemical biology, and material science. The compound's piperidine-carbonyl moiety and sulfonyl fluoride group make it a versatile building block for synthesizing more complex molecules, particularly in the development of covalent inhibitors and probes.

The growing demand for sulfonyl fluoride-based compounds in modern research is driven by their reactivity and stability under physiological conditions. Researchers are increasingly exploring 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride due to its ability to selectively modify proteins and enzymes, making it invaluable in targeted covalent inhibition studies. This aligns with current trends in precision medicine, where covalent drugs like BTK inhibitors and KRAS inhibitors have gained prominence.

One of the most frequently asked questions in scientific forums is: "What are the applications of sulfonyl fluorides in chemical biology?" This compound provides a compelling answer, as its sulfonyl fluoride group can engage in SuFEx (Sulfur Fluoride Exchange) reactions—a click chemistry technique popularized by Nobel laureate Barry Sharpless. The SuFEx platform enables rapid and efficient bioconjugation, which is critical for developing diagnostic tools and therapeutic agents.

Another hot topic in the field is the search for new covalent warheads in drug design. 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride offers a promising scaffold due to its balanced reactivity and selectivity. Its piperidine ring enhances solubility and bioavailability, addressing common challenges in medicinal chemistry. Recent studies have highlighted its potential in modulating protein-protein interactions, a key focus area in oncology and neurodegenerative disease research.

From a synthetic perspective, this compound is often discussed in the context of late-stage functionalization strategies. Its benzene-sulfonyl fluoride core allows for diverse modifications, enabling researchers to tailor its properties for specific applications. This flexibility is particularly valuable in fragment-based drug discovery, where small-molecule probes are essential for hit identification and optimization.

Environmental and safety considerations are also paramount in contemporary research. Unlike some traditional reactive groups, sulfonyl fluorides are generally more stable and less prone to hydrolysis, reducing waste and improving reaction efficiency. This aligns with the principles of green chemistry, a major focus for industrial and academic labs alike.

In summary, 4-(Piperidine-1-carbonyl)benzene-1-sulfonyl fluoride (CAS No. 2137792-76-6) represents a cutting-edge tool for researchers exploring covalent modifiers, chemical probes, and novel therapeutic agents. Its unique combination of a piperidine-carbonyl scaffold and sulfonyl fluoride functionality positions it at the forefront of modern drug discovery and chemical biology. As the scientific community continues to investigate its potential, this compound is poised to play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.